Cas no 104802-81-5 (7H-Purin-2-amine,7-methyl-6-(methylthio)-)

• Product name: 7H-Purin-2-amine,7-methyl-6-(methylthio)-
• CAS No: 104802-81-5
• MF: C₇H₉N₅S
• MW: 195.24486
• CID: 152088
• PubChem ID: 3064499

7H-Purin-2-amine,7-methyl-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 7H-Purin-2-amine,7-methyl-6-(methylthio)-
• 7-methyl-6-methylsulfanylpurin-2-amine
• 2-amino-6-methylthio-7-methylpurine
• 7-Methyl-6-(methylthio)-7H-purin-2-amine
• AC1MI7X3
• BRN 5536196
• LS-126396
• DTXSID60146751
• 7H-Purin-2-amine, 7-methyl-6-(methylthio)-
• 104802-81-5

• Inchi： InChI=1S/C7H9N5S/c1-12-3-9-5-4(12)6(13-2)11-7(8)10-5/h3H,1-2H3,(H2,8,10,11)
• InChI Key： JFCFEJWSAMZHGT-UHFFFAOYSA-N
• SMILES： CN1C2C(=NC(N)=NC=2SC)N=C1

Computed Properties

• Exact Mass: 195.05807
• Monoisotopic Mass: 195.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• Density: 1.59
• Boiling Point: 482°Cat760mmHg
• Flash Point: 245.3°C
• Refractive Index: 1.794
• PSA: 69.62
• LogP: 0.59750